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Compound Name: 12-Hydroxydihydrochelirubine

Cat. No.: B1204688 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

12-Hydroxydihydrochelirubine is a derivative of the natural benzophenanthridine alkaloid,

chelerythrine. Chelerythrine has demonstrated a range of biological activities, including

anticancer properties against various cancer types such as liver, gastric, breast, renal, and

cervical cancers.[1] The mechanisms of action for chelerythrine involve the induction of

apoptosis, cell cycle arrest, and promotion of autophagy in tumor cells.[1] While the specific

cellular effects and sensitive cell lines for 12-Hydroxydihydrochelirubine are not yet

extensively documented in publicly available literature, its structural similarity to chelerythrine

suggests it may possess similar cytotoxic and anticancer properties. The development of

chelerythrine analogs aims to enhance specificity for cancer cells and reduce cytotoxicity in

non-cancerous cells.[1]

These application notes provide a comprehensive framework for researchers to systematically

evaluate the anticancer potential of 12-Hydroxydihydrochelirubine, from determining its

cytotoxic concentration to elucidating its mechanism of action.

Hypothetical Signaling Pathway for 12-
Hydroxydihydrochelirubine-Induced Apoptosis

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1204688?utm_src=pdf-interest
https://www.benchchem.com/product/b1204688?utm_src=pdf-body
https://en.wikipedia.org/wiki/Chelerythrine
https://en.wikipedia.org/wiki/Chelerythrine
https://www.benchchem.com/product/b1204688?utm_src=pdf-body
https://en.wikipedia.org/wiki/Chelerythrine
https://www.benchchem.com/product/b1204688?utm_src=pdf-body
https://www.benchchem.com/product/b1204688?utm_src=pdf-body
https://www.benchchem.com/product/b1204688?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1204688?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Based on the known mechanisms of the parent compound chelerythrine, it is hypothesized that

12-Hydroxydihydrochelirubine may induce apoptosis through the intrinsic pathway. This

could involve the modulation of Bcl-2 family proteins, leading to mitochondrial outer membrane

permeabilization, cytochrome c release, and subsequent activation of the caspase cascade.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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